Cas no 2229381-07-9 (tert-butyl N-1-(1-cyano-1-methylethyl)cyclohexylcarbamate)

• Product Name: tert-butyl N-1-(1-cyano-1-methylethyl)cyclohexylcarbamate
• CAS No: 2229381-07-9
• MF: C₁₅H₂₆N₂O₂
• MW: 266.379144191742
• CID: 5982635
• PubChem ID: 165971486
• Update Time: 2025-10-19

tert-butyl N-1-(1-cyano-1-methylethyl)cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(1-cyano-1-methylethyl)cyclohexylcarbamate
• EN300-1883709
• 2229381-07-9
• tert-butyl N-[1-(1-cyano-1-methylethyl)cyclohexyl]carbamate

• Inchi： 1S/C15H26N2O2/c1-13(2,3)19-12(18)17-15(14(4,5)11-16)9-7-6-8-10-15/h6-10H2,1-5H3,(H,17,18)
• InChI Key： GOIMKUUPUODNIG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(C(C#N)(C)C)CCCCC1)=O

Computed Properties

• Exact Mass: 266.199428076g/mol
• Monoisotopic Mass: 266.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 62.1Ų

Additional information on tert-butyl N-1-(1-cyano-1-methylethyl)cyclohexylcarbamate

Comprehensive Overview of tert-butyl N-1-(1-cyano-1-methylethyl)cyclohexylcarbamate (CAS No. 2229381-07-9)

The compound tert-butyl N-1-(1-cyano-1-methylethyl)cyclohexylcarbamate (CAS No. 2229381-07-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a tert-butyl carbamate group and a cyano-substituted cyclohexyl moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, where its steric hindrance and polar functional groups can influence molecular interactions.

In recent years, the demand for high-purity intermediates like tert-butyl N-1-(1-cyano-1-methylethyl)cyclohexylcarbamate has surged, driven by advancements in precision medicine and green chemistry. This compound's CAS No. 2229381-07-9 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its cyano group contributes to its reactivity, enabling transformations such as nucleophilic additions or reductions, which are critical in optimizing drug candidates.

The synthesis of tert-butyl N-1-(1-cyano-1-methylethyl)cyclohexylcarbamate often involves multi-step protocols, including Boc protection and nitrile incorporation. These methods align with the growing emphasis on sustainable synthesis, a hot topic in the chemical industry. Researchers are exploring catalytic approaches to improve yield and reduce waste, addressing environmental concerns while maintaining cost efficiency. Such innovations are frequently discussed in forums and publications focused on organic synthesis optimization.

From a structural perspective, the cyclohexyl ring in this compound provides rigidity, which is advantageous in designing molecules with specific conformational stability. This feature is particularly valuable in medicinal chemistry, where target selectivity is paramount. The tert-butyl group further enhances solubility and bioavailability, making it a preferred choice for prodrug development. These attributes explain why queries like "tert-butyl carbamate applications" and "cyano-substituted cyclohexane derivatives" are trending in scientific search engines.

In addition to pharmaceutical applications, tert-butyl N-1-(1-cyano-1-methylethyl)cyclohexylcarbamate has potential uses in material science. Its ability to form hydrogen bonds and participate in supramolecular assembly makes it a candidate for designing functional materials. This interdisciplinary appeal has led to collaborations between chemists and engineers, as seen in recent studies on smart polymers and nanostructured systems.

Quality control is another critical aspect of working with CAS No. 2229381-07-9. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying purity and structure. These methods are frequently highlighted in user-generated content, with many researchers sharing protocols for compound characterization. The compound's stability under various conditions is also a common discussion point, especially in forums dedicated to chemical storage and handling best practices.

Looking ahead, the versatility of tert-butyl N-1-(1-cyano-1-methylethyl)cyclohexylcarbamate ensures its continued relevance in scientific innovation. Whether in drug discovery, agrochemical formulation, or advanced materials, this compound exemplifies the intersection of creativity and technical precision. As research evolves, so too will the methodologies for its synthesis and application, solidifying its place in the toolkit of modern chemists.